Cas no 2228999-97-9 (5-chloro-2-ethenylthieno3,2-bpyridine)

• Product Name: 5-chloro-2-ethenylthieno3,2-bpyridine
• CAS No: 2228999-97-9
• MF: C₉H₆ClNS
• MW: 195.668639659882
• CID: 6494104
• PubChem ID: 165785866
• Update Time: 2025-05-25

5-chloro-2-ethenylthieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethenylthieno3,2-bpyridine
• 5-chloro-2-ethenylthieno[3,2-b]pyridine
• EN300-1994884
• 2228999-97-9

• Inchi： 1S/C9H6ClNS/c1-2-6-5-7-8(12-6)3-4-9(10)11-7/h2-5H,1H2
• InChI Key： LIFIWUSWFVMNRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C=C)S2)N=1

Computed Properties

• Exact Mass: 194.9909481g/mol
• Monoisotopic Mass: 194.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-chloro-2-ethenylthieno3,2-bpyridine

Research Briefing on 5-Chloro-2-ethenylthieno[3,2-b]pyridine (CAS: 2228999-97-9): Recent Advances and Applications

The compound 5-chloro-2-ethenylthieno[3,2-b]pyridine (CAS: 2228999-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-chloro-2-ethenylthieno[3,2-b]pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its thienopyridine core, combined with the reactive ethenyl and chloro substituents, allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of kinase inhibitors, particularly targeting tyrosine kinases implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of selective JAK2 inhibitors. The research team utilized 5-chloro-2-ethenylthieno[3,2-b]pyridine to develop a series of analogs with improved pharmacokinetic properties and reduced off-target effects. Molecular docking studies revealed that derivatives of this compound exhibited strong binding affinity to the JAK2 ATP-binding site, with IC50 values in the low nanomolar range.

In addition to its applications in kinase inhibitor development, recent investigations have explored the antimicrobial potential of 5-chloro-2-ethenylthieno[3,2-b]pyridine derivatives. A 2024 study in Bioorganic Chemistry reported that certain structural modifications of this scaffold yielded compounds with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways.

The compound's pharmacokinetic profile has also been a subject of recent research. Advanced in vitro and in vivo studies have shown that 5-chloro-2-ethenylthieno[3,2-b]pyridine derivatives generally exhibit favorable absorption and distribution characteristics, with moderate plasma protein binding and good metabolic stability. These properties make it an attractive candidate for further drug development efforts.

Looking forward, several research groups are investigating the potential of 5-chloro-2-ethenylthieno[3,2-b]pyridine in targeted drug delivery systems. Preliminary results suggest that conjugation of this scaffold with nanoparticle carriers could enhance tissue specificity and reduce systemic toxicity. Furthermore, computational studies are underway to explore its potential in addressing emerging therapeutic targets, including RNA-modifying enzymes and epigenetic regulators.

In conclusion, 5-chloro-2-ethenylthieno[3,2-b]pyridine (CAS: 2228999-97-9) represents a promising chemical entity with diverse applications in pharmaceutical research. Its structural versatility, combined with demonstrated biological activity, positions it as a valuable tool for the development of novel therapeutic agents. Continued research into its mechanism of action and structure-activity relationships will likely yield additional insights and potential clinical applications in the coming years.